Cas no 2171630-92-3 (3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid)

• Product Name: 3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid
• CAS No: 2171630-92-3
• MF: C₂₆H₂₈N₂O₇
• MW: 480.509727478027
• CID: 6066616
• PubChem ID: 165575981
• Update Time: 2025-05-24

3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid
• EN300-1540465
• 2171630-92-3
• 3-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]oxolane-3-carboxylic acid

• Inchi： 1S/C26H28N2O7/c1-28(26(24(30)31)11-13-33-15-26)23(29)22-21(10-12-34-22)27-25(32)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20-22H,10-15H2,1H3,(H,27,32)(H,30,31)
• InChI Key： DFUIZVXSWKCNCN-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(C)C1(C(=O)O)COCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.18965124g/mol
• Monoisotopic Mass: 480.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid

3-N-Methyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171630-92-3, known as 3-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methylamino substituent, and a carboxylic acid functionality. These features make it a versatile building block for various applications in drug discovery, polymer synthesis, and advanced materials development.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its ability to participate in peptide coupling reactions, where the Fmoc group serves as an excellent protecting group for amino acids. This property has led to its use in the construction of complex peptide libraries, which are essential for high-throughput screening in drug discovery. The methylamino group further enhances its reactivity, making it a valuable component in the design of novel therapeutic agents.

In addition to its role in peptide synthesis, this compound has shown promise in the development of advanced polymers. The oxolane (tetrahydrofuran) ring structure provides excellent solubility and stability, while the carboxylic acid group enables facile polymerization via esterification or amidation reactions. Recent advancements in polymer chemistry have utilized this compound to create biodegradable polymers with tunable mechanical properties, making them suitable for applications in biomedical devices and sustainable packaging materials.

The synthesis of 3-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the subsequent installation of the methylamino substituent via reductive amination. The reaction sequence is optimized to ensure high yields and purity, which are critical for its use in demanding applications such as peptide coupling and polymer synthesis.

From an environmental standpoint, this compound exhibits favorable biodegradation characteristics due to its hydrolyzable functional groups. Studies have shown that under controlled conditions, it can be broken down into non-toxic byproducts, reducing its environmental footprint. This attribute aligns with current trends toward sustainable chemistry and green manufacturing processes.

In conclusion, 3-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidooxolane-3-carboxylic acid represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodology and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its impact on various fields is expected to grow significantly in the coming years.